1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one
Overview
Description
1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one is a chemical compound that belongs to the quinolone family. It has gained significant attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
The mechanism of action of this compound involves the inhibition of DNA gyrase and topoisomerase IV enzymes, which are essential for bacterial DNA replication. This leads to the disruption of bacterial cell division and ultimately results in bacterial cell death. It also exhibits anti-inflammatory activity by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one has shown significant biochemical and physiological effects. It exhibits potent antibacterial and anti-inflammatory activity. It has also shown to inhibit the growth of cancer cells by inducing apoptosis.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using this compound for lab experiments is its high potency and selectivity. It also exhibits good solubility in water and organic solvents, making it easy to use in various assays. However, one of the limitations of using this compound is its potential toxicity, which needs to be carefully evaluated before using it in experiments.
Future Directions
There are several future directions for the research on 1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one. One of the potential future directions is to investigate its potential use in combination therapy for cancer treatment. Another future direction is to evaluate its efficacy in animal models of bacterial infections. Furthermore, the exploration of the compound's potential use in the treatment of inflammation-related diseases is also a promising future direction.
In conclusion, 1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one is a promising compound with potential therapeutic applications. Its potent antibacterial and anti-inflammatory activity make it an attractive candidate for further research. However, its potential toxicity needs to be carefully evaluated before using it in experiments.
Scientific Research Applications
1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, bacterial infections, and inflammation.
properties
IUPAC Name |
1-butyl-7-(diethylamino)-3-(4-ethylphenyl)sulfonyl-6-fluoroquinolin-4-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H31FN2O3S/c1-5-9-14-28-17-24(32(30,31)19-12-10-18(6-2)11-13-19)25(29)20-15-21(26)23(16-22(20)28)27(7-3)8-4/h10-13,15-17H,5-9,14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONWZCZFMMLWUDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1C=C(C(=O)C2=CC(=C(C=C21)N(CC)CC)F)S(=O)(=O)C3=CC=C(C=C3)CC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H31FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-butyl-7-(diethylamino)-3-((4-ethylphenyl)sulfonyl)-6-fluoroquinolin-4(1H)-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-azepan-1-yl-1-benzyl-3-[(3-chlorophenyl)sulfonyl]-6-fluoroquinolin-4(1H)-one](/img/structure/B3409384.png)
![3-[(3-chlorophenyl)sulfonyl]-7-(diethylamino)-6-fluoro-1-(4-fluorobenzyl)quinolin-4(1H)-one](/img/structure/B3409392.png)
![3-[(3-chlorophenyl)sulfonyl]-6-fluoro-1-(3-fluorobenzyl)-7-piperidin-1-ylquinolin-4(1H)-one](/img/structure/B3409393.png)
![4-[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]-1-(3-fluorophenyl)-1H-1,2,3-triazol-5-amine](/img/structure/B3409396.png)
![7-azepan-1-yl-3-[(3,4-dimethylphenyl)sulfonyl]-6-fluoro-1-propylquinolin-4(1H)-one](/img/structure/B3409446.png)
